Cas no 1127904-57-7 ((1R,2R)-2-aminocyclohexanecarbonitrile)

• Product Name: (1R,2R)-2-aminocyclohexanecarbonitrile
• CAS No: 1127904-57-7
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD19213403
• CID: 5265934
• Update Time: 2026-03-09

(1R,2R)-2-aminocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-aminocyclohexane-1-carbonitrile
• AT21046
• AT21048
• (1beta)-2alpha-Aminocyclohexanecarbonitrile
• TRANS-2-AMINOCYCLOHEXANE-1-CARBONITRILE
• (1R,2R)-2-aminocyclohexanecarbonitrile

• MDL： MFCD19213403
• Inchi： 1S/C7H12N2/c8-5-6-3-1-2-4-7(6)9/h6-7H,1-4,9H2/t6-,7+/m0/s1
• InChI Key： RVGOKHBYNZPVGI-NKWVEPMBSA-N
• SMILES： N[C@@H]1CCCC[C@H]1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• XLogP3: 1
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1R,2R)-2-aminocyclohexanecarbonitrile

Comprehensive Overview of (1R,2R)-2-Aminocyclohexanecarbonitrile (CAS No. 1127904-57-7): Properties, Applications, and Industry Insights

(1R,2R)-2-Aminocyclohexanecarbonitrile (CAS No. 1127904-57-7) is a chiral organic compound with significant relevance in pharmaceutical and fine chemical synthesis. This stereospecific nitrile derivative features a cyclohexane backbone substituted with an amino group and a nitrile functionality, making it a versatile intermediate for asymmetric synthesis. The compound's enantiomeric purity and structural rigidity are critical for applications in drug discovery, particularly in the development of chiral catalysts and bioactive molecules.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like (1R,2R)-2-aminocyclohexanecarbonitrile. Researchers are exploring its role in atom-efficient reactions and catalytic asymmetric transformations, aligning with the industry's shift toward eco-friendly processes. The compound's low toxicity profile and compatibility with biocatalysts further enhance its appeal for modern synthetic routes.

From a commercial perspective, 1127904-57-7 is increasingly demanded for the production of high-value APIs (Active Pharmaceutical Ingredients) and agrochemical intermediates. Its stereochemical stability under physiological conditions makes it suitable for designing targeted therapeutics, including CNS drugs and enzyme inhibitors. Patent analyses reveal growing applications in kinase inhibitor scaffolds and peptide mimetics.

Analytical characterization of (1R,2R)-2-aminocyclohexanecarbonitrile typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry to verify its optical purity (>99% ee). The compound exhibits notable solubility in polar aprotic solvents like DMSO and acetonitrile, facilitating its use in high-throughput screening platforms. Thermal studies indicate decomposition above 200°C, suggesting stability under standard reaction conditions.

Emerging research highlights the compound's potential in material science, particularly for designing chiral MOFs (Metal-Organic Frameworks) with enantioselective adsorption properties. This interdisciplinary application addresses current market needs for advanced separation technologies in pharmaceutical manufacturing. Furthermore, its derivatization into ionic liquids showcases adaptability for electrochemical applications.

Regulatory compliance for CAS 1127904-57-7 follows standard organic compound guidelines, with no restricted status under major chemical inventories (REACH, TSCA). However, proper handling protocols for nitrile-containing compounds should be observed. The market outlook remains positive, driven by expanding contract research organizations and custom synthesis services specializing in chiral building blocks.

Frequently searched questions about this compound include: "synthetic route for (1R,2R)-2-aminocyclohexanecarbonitrile", "chiral resolution methods for cyclohexane derivatives", and "industrial suppliers of 1127904-57-7". These reflect user interest in process optimization and supply chain reliability—key considerations for academic and industrial stakeholders.

In conclusion, (1R,2R)-2-aminocyclohexanecarbonitrile represents a strategic chiral synthon with cross-disciplinary applications. Its evolving role in precision medicine and smart materials positions it as a compound of sustained scientific and commercial interest, warranting continued research into novel synthetic methodologies and application paradigms.